Cas no 1955506-91-8 (4-(dimethylcarbamoyl)benzene-1-sulfonyl fluoride)

• Product Name: 4-(dimethylcarbamoyl)benzene-1-sulfonyl fluoride
• CAS No: 1955506-91-8
• MF: C₉H₁₀FNO₃S
• MW: 231.24400472641
• MDL: MFCD28968498
• CID: 5221440
• PubChem ID: 122236051
• Update Time: 2025-06-08

4-(dimethylcarbamoyl)benzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl fluoride, 4-[(dimethylamino)carbonyl]-
• 4-(dimethylcarbamoyl)benzene-1-sulfonyl fluoride

• MDL： MFCD28968498
• Inchi： 1S/C9H10FNO3S/c1-11(2)9(12)7-3-5-8(6-4-7)15(10,13)14/h3-6H,1-2H3
• InChI Key： HIEJGWRYOQAYTR-UHFFFAOYSA-N
• SMILES： C1(S(F)(=O)=O)=CC=C(C(N(C)C)=O)C=C1

Additional information on 4-(dimethylcarbamoyl)benzene-1-sulfonyl fluoride

Comprehensive Overview of 4-(dimethylcarbamoyl)benzene-1-sulfonyl fluoride (CAS No. 1955506-91-8)

4-(Dimethylcarbamoyl)benzene-1-sulfonyl fluoride (CAS No. 1955506-91-8) is a specialized sulfonyl fluoride derivative that has garnered significant attention in modern chemical research and pharmaceutical applications. This compound, often referred to as a protease inhibitor precursor, plays a pivotal role in the development of targeted therapies and bioconjugation techniques. Its unique molecular structure, featuring a dimethylcarbamoyl group and a reactive sulfonyl fluoride moiety, makes it a versatile intermediate in organic synthesis and drug discovery.

In recent years, the demand for sulfonyl fluoride-based compounds has surged due to their applications in covalent drug discovery and chemical biology. Researchers are particularly interested in 1955506-91-8 for its ability to form stable covalent bonds with specific amino acid residues, such as serine or threonine, in enzymatic active sites. This property aligns with the growing trend of covalent inhibitors in oncology and infectious disease treatments, where precision and durability are critical.

The compound’s sulfonyl fluoride group is a key functional moiety, enabling its use in activity-based protein profiling (ABPP)—a cutting-edge technique for studying enzyme function and drug-target interactions. As the field of chemoproteomics expands, 4-(dimethylcarbamoyl)benzene-1-sulfonyl fluoride has emerged as a valuable tool for identifying and validating novel therapeutic targets. Its compatibility with click chemistry further enhances its utility in labeling and tracking biomolecules.

From a synthetic perspective, CAS No. 1955506-91-8 is often employed as a building block for small-molecule inhibitors and bioconjugation reagents. Its dimethylcarbamoyl group contributes to improved solubility and pharmacokinetic properties, making it attractive for medicinal chemistry applications. Recent studies have highlighted its potential in designing covalent kinase inhibitors, a hot topic in cancer research due to their prolonged therapeutic effects and reduced off-target toxicity.

Environmental and safety considerations are also paramount when working with sulfonyl fluorides. While 4-(dimethylcarbamoyl)benzene-1-sulfonyl fluoride is not classified as hazardous under standard guidelines, proper handling protocols are essential to ensure workplace safety. The compound’s stability under physiological conditions makes it suitable for in vitro and in vivo studies, further driving its adoption in preclinical research.

In the context of AI-driven drug discovery, 1955506-91-8 has been featured in computational screens for identifying novel covalent binders. Machine learning models trained on sulfonyl fluoride reactivity data can predict optimal modifications to enhance selectivity and potency. This intersection of computational chemistry and experimental validation underscores the compound’s relevance in modern drug development pipelines.

Looking ahead, 4-(dimethylcarbamoyl)benzene-1-sulfonyl fluoride is poised to remain a cornerstone in chemical biology and medicinal chemistry. Its dual functionality as a probe and therapeutic precursor aligns with the industry’s shift toward multifunctional reagents. As researchers continue to explore its applications in targeted protein degradation and precision medicine, this compound will undoubtedly play a central role in advancing scientific innovation.